(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-methoxy-4-propoxyphenyl)prop-2-enamide
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Description
(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-methoxy-4-propoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H26N4O4 and its molecular weight is 446.507. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and NMR Studies
Research into similar compounds to (Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-methoxy-4-propoxyphenyl)prop-2-enamide has focused on their crystal structures and NMR solution studies. For instance, Quiroga et al. (1999) studied 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, revealing that the 2H-tautomers are preferred in solution, with X-ray diffraction studies supporting this finding in crystal structures (Quiroga et al., 1999).
Chemical Synthesis
Chemical synthesis techniques have been explored for compounds with similar structures. For example, Jian (2006) synthesized Z-2-(2-aminothiazol-4-yl)-2-methoxyimino acetyl chloride hydrochloride, investigating the effects of reaction temperature and solvent on yield (Jian, 2006).
Polyamides and Polyimides with Functional Groups
Kim et al. (2016) explored the creation of aromatic polyamides and polyimides containing pendent pyrazole rings with amino and cyano groups. These polymers showed excellent solubility and thermal stability, indicating potential applications in materials science (Kim et al., 2016).
Catalytic Hydrogenation Studies
Research by Donoghue et al. (2007) on the rhodium-catalyzed hydrogenation of enamides, including structures similar to this compound, revealed insights into the effects of different ligands and substrates on the reaction mechanism (Donoghue et al., 2007).
Exploration in Organic Synthesis
Research by Ahmed (2017) discussed the synthesis of various enaminone derivatives from (Z)-4-((dimethylamino)methylene)-1-phenylpyrazolidine-3,5-dione, demonstrating the versatility of such compounds in organic synthesis (Ahmed, 2017).
Photodegradation Studies
Pinna and Pusino (2011) investigated the photodegradation of the herbicide cyhalofop, which shares structural similarities with this compound, providing insights into environmental interactions of similar compounds (Pinna & Pusino, 2011).
Properties
IUPAC Name |
(Z)-2-cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-methoxy-4-propoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O4/c1-5-13-33-21-12-11-18(15-22(21)32-4)14-19(16-26)24(30)27-23-17(2)28(3)29(25(23)31)20-9-7-6-8-10-20/h6-12,14-15H,5,13H2,1-4H3,(H,27,30)/b19-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCMQCXDBEFPYHV-RGEXLXHISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)C=C(C#N)C(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCOC1=C(C=C(C=C1)/C=C(/C#N)\C(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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